5-Ethyl-3-(thiophen-3-yl)isoxazole-4-carboxylic acid
Overview
Description
“5-Ethyl-3-(thiophen-3-yl)isoxazole-4-carboxylic acid” is a compound that belongs to the isoxazole family . Isoxazole is a five-membered heterocyclic moiety commonly found in many commercially available drugs . It’s significant in the field of drug discovery due to its wide spectrum of biological activities and therapeutic potential .
Chemical Reactions Analysis
Isoxazole synthesis often involves a (3 + 2) cycloaddition reaction . In one method, five-membered heterocyclization was done by reacting an intermediate with hydroxylamine hydrochloride using a solvent mixture (DMF/i-PrOH, 4: 1) under microwaves at 90 °C for 30 min, followed by cleavage .Scientific Research Applications
Synthesis and Characterization
Studies have detailed the synthesis and characterization of various isoxazole and thiophene derivatives, showcasing methodologies that could be applied to or adapted for 5-Ethyl-3-(thiophen-3-yl)isoxazole-4-carboxylic acid. For instance, the synthesis of thiophene derivatives with potential herbicidal activities highlights the chemical reactions and structural analyses pertinent to compounds with isoxazole and thiophene moieties (Liang Fu-b, 2014). Similarly, the preparation and study of thiophene-containing compounds for antimicrobial and antioxidant properties (K. Raghavendra et al., 2017) offer insights into the potential biological activities and applications of structurally related compounds.
Molecular Interactions and Effects
Research into the intermolecular forces and functional group effects in the packing structure of thiophene derivatives (A. Bettencourt‐Dias et al., 2005) provides valuable information on the molecular interactions that could influence the properties and applications of 5-Ethyl-3-(thiophen-3-yl)isoxazole-4-carboxylic acid. Understanding these interactions is crucial for the development of materials and molecules with desired physical and chemical properties.
Potential Applications
While the specific applications of 5-Ethyl-3-(thiophen-3-yl)isoxazole-4-carboxylic acid are not directly documented, the explored research underscores the potential of similar compounds in various domains. For example, the synthesis of thiophene and isoxazole derivatives with promising antibacterial and antifungal activities (Y. Mabkhot et al., 2017) indicates possible pharmaceutical applications. Additionally, studies on the synthesis of compounds for their anti-inflammatory and analgesic properties (I. Fakhr et al., 2009) suggest the relevance of these chemical structures in medicinal chemistry.
Future Directions
properties
IUPAC Name |
5-ethyl-3-thiophen-3-yl-1,2-oxazole-4-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9NO3S/c1-2-7-8(10(12)13)9(11-14-7)6-3-4-15-5-6/h3-5H,2H2,1H3,(H,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IEAZODQIBFNBJX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=C(C(=NO1)C2=CSC=C2)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9NO3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
223.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Ethyl-3-(thiophen-3-yl)isoxazole-4-carboxylic acid |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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